2-Amino-6-chloro-3-phenylquinazolin-4(3H)-one
Overview
Description
2-Amino-6-chloro-3-phenylquinazolin-4(3H)-one, also known as ACQ or N-(6-chloro-2-phenylquinazolin-4-yl)aniline, is a synthetic compound that belongs to the class of quinazoline derivatives. It has gained significant attention in the scientific community due to its potential applications in drug discovery and development.
Mechanism of Action
The mechanism of action of 2-Amino-6-chloro-3-phenylquinazolin-4(3H)-one is not fully understood. However, it has been reported to inhibit the activity of certain kinases, including EGFR, HER2, and VEGFR. This inhibition leads to the suppression of cell proliferation and the induction of apoptosis, which makes it a potential candidate for cancer treatment.
Biochemical and Physiological Effects:
2-Amino-6-chloro-3-phenylquinazolin-4(3H)-one has been reported to exhibit several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been reported to induce the expression of p53, a tumor suppressor protein, which leads to the inhibition of cell proliferation and the induction of apoptosis.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Amino-6-chloro-3-phenylquinazolin-4(3H)-one in lab experiments include its potential as a kinase inhibitor and its anti-inflammatory, anti-tumor, and anti-microbial activities. However, there are also some limitations to its use, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the research on 2-Amino-6-chloro-3-phenylquinazolin-4(3H)-one. One direction is to investigate its potential as a kinase inhibitor for the treatment of cancer and other diseases. Another direction is to study its anti-inflammatory and anti-microbial activities and its potential applications in the development of new drugs. Additionally, further research is needed to understand its mechanism of action and to optimize its pharmacological properties for clinical use.
In conclusion, 2-Amino-6-chloro-3-phenylquinazolin-4(3H)-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent.
Scientific Research Applications
2-Amino-6-chloro-3-phenylquinazolin-4(3H)-one has been extensively studied for its potential applications in drug discovery and development. It has been reported to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. Several studies have also shown its potential as a kinase inhibitor, which makes it a promising candidate for the treatment of cancer and other diseases.
properties
IUPAC Name |
2-amino-6-chloro-3-phenylquinazolin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClN3O/c15-9-6-7-12-11(8-9)13(19)18(14(16)17-12)10-4-2-1-3-5-10/h1-8H,(H2,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZGUYHSIOGKQQH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C3=C(C=CC(=C3)Cl)N=C2N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-chloro-3-phenylquinazolin-4(3H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,6-Dipyridin-2-ylpyrrolo[3,4-f]isoindole-1,3,5,7-tetrone](/img/structure/B3259312.png)
![[Bis(dimethylamino)methylene]malononitrile](/img/structure/B3259353.png)
![Propanedioic acid, [bis(dimethylamino)methylene]-, dimethyl ester](/img/structure/B3259357.png)
![Methyl (R)-3-[(benzyloxycarbonyl)amino]-4-hydroxybutanoate](/img/structure/B3259388.png)
